1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: 1-(2,5-dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one
• InChI: InChI=1S/C17H23NO2/c1-11(2)16(19)14-6-5-9-18(17(14)20)15-10-12(3)7-8-13(15)4/h7-8,10-11,14H,5-6,9H2,1-4H3
• InChI Key: AFEOCJVEUUWONT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCCC(C2=O)C(=O)C(C)C

Description

1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one is a heterocyclic compound featuring a piperidin-2-one core substituted with a 2,5-dimethylphenyl group at position 1 and a 2-methylpropanoyl (isobutyryl) group at position 2. Its molecular formula is C₁₆H₂₁NO₂, with a molecular weight of 259.34 g/mol. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting enzymes or receptors .

Preparation Methods

The synthesis of 1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidinone Core: The piperidinone core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the 2,5-Dimethylphenyl Group: This step involves the Friedel-Crafts acylation reaction, where the piperidinone core is reacted with 2,5-dimethylbenzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Addition of the 2-Methylpropanoyl Group: The final step involves the acylation of the intermediate product with 2-methylpropanoyl chloride under basic conditions to yield the target compound.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the carbonyl groups to alcohols.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Catalysts: Aluminum chloride, sulfuric acid

Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential pharmacological properties, such as analgesic and anti-inflammatory effects.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biological Studies: Researchers investigate its interactions with biological targets to understand its mechanism of action and potential therapeutic uses.

Industrial Applications: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways involved depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations on the Aromatic Ring

1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C₁₅H₁₇F₂NO₂
• Molecular Weight : 281.30 g/mol
• Key Differences : Fluorine atoms replace methyl groups at the 2- and 5-positions of the phenyl ring. Fluorine’s electronegativity enhances polarity and may alter binding affinity in biological systems compared to the methyl-substituted parent compound. The higher molecular weight reflects fluorine’s atomic mass .

1-[(2,5-Dimethylphenyl)sulfanyl]-3-(2-fluorophenyl)propan-2-one

• Molecular Formula : C₁₇H₁₇FOS
• Molecular Weight : 294.38 g/mol
• Key Differences: Replaces the piperidin-2-one ring with a propan-2-one core and introduces a sulfur-containing sulfanyl group.

Core Structure Modifications

1-(2,4-Dimethylphenyl)-3-(2,5-dimethylphenyl)propan-1-one

• Molecular Formula : C₁₉H₂₂O
• Molecular Weight : 266.38 g/mol
• Key Differences: Lacks the piperidin-2-one ring, reducing conformational rigidity. The propan-1-one chain and dual dimethylphenyl groups may decrease hydrogen-bonding capacity compared to the piperidinone-containing analogue .

Triazine-Modified Piperidin-2-one Derivatives

• Example: 1-(3-((4-Amino-6-((3-chloro-4-methylphenyl)amino)-1,3,5-triazin-2-yl)methoxy)phenyl)piperidin-2-one
• Molecular Formula : C₂₂H₂₄ClN₇O₂
• Molecular Weight : 478.93 g/mol
• Key Differences: Incorporates a triazine ring linked via a methoxy group.

Simplified Structural Analogues

1-(2,5-Dimethylphenyl)ethan-1-one

• Molecular Formula : C₁₀H₁₂O
• Molecular Weight : 148.20 g/mol
• Key Differences: A simple acetophenone derivative without the piperidinone or acyl groups. Reduced complexity likely diminishes pharmacological activity but improves synthetic accessibility .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Potential Impact on Properties
Target Compound	C₁₆H₂₁NO₂	259.34	Piperidin-2-one, 2,5-dimethylphenyl, isobutyryl	Rigid core, moderate lipophilicity
1-(2,5-Difluorophenyl)-3-(isobutyryl)piperidin-2-one	C₁₅H₁₇F₂NO₂	281.30	Fluorine substituents	Increased polarity, enhanced binding affinity
1-[(2,5-Dimethylphenyl)sulfanyl]-3-(2-fluorophenyl)propan-2-one	C₁₇H₁₇FOS	294.38	Sulfanyl group, fluorophenyl	Higher metabolic stability, lipophilicity
1-(2,4-Dimethylphenyl)-3-(2,5-dimethylphenyl)propan-1-one	C₁₉H₂₂O	266.38	Dual dimethylphenyl, propan-1-one	Reduced hydrogen bonding, increased flexibility
Triazine-piperidin-2-one derivative	C₂₂H₂₄ClN₇O₂	478.93	Triazine, chloro-methylphenyl	Enhanced target selectivity, hydrogen bonding

Research Findings and Implications

• Synthetic Accessibility : The target compound’s synthesis likely involves Friedel-Crafts acylation or nucleophilic substitution, similar to methods described for 1-(2,5-dimethylphenyl)ethan-1-one . However, introducing the piperidin-2-one ring requires additional steps, such as cyclization or coupling reactions .
• Biological Activity : Piperidin-2-one derivatives often exhibit improved pharmacokinetic profiles compared to simpler ketones due to rigidity and hydrogen-bonding capacity. The triazine-modified analogue () demonstrates how structural complexity can enhance target engagement .
• Physicochemical Properties : Fluorine and sulfur substituents () increase molecular weight and alter solubility. The difluoro analogue’s polarity may improve aqueous solubility, whereas the sulfanyl group could enhance membrane permeability .

Biological Activity

The compound 1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one , also known by its CAS number 2059932-10-2, is a member of the piperidine class of compounds. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

• Molecular Formula : C$_{17}$H$_{23}$NO$_2$
• Molecular Weight : 273.37 g/mol
• CAS Number : 2059932-10-2

Antimicrobial Activity

Research indicates that piperidine derivatives exhibit significant antimicrobial properties. A study focused on similar piperidine compounds demonstrated their effectiveness against various bacterial strains, including Klebsiella pneumoniae and Staphylococcus aureus. The presence of specific substituents influenced the antimicrobial potency, suggesting that modifications to the piperidine structure could enhance activity .

Dopamine Receptor Affinity

Piperidine compounds are also explored for their interaction with dopamine receptors. Research has shown that certain derivatives bind effectively to D2 dopamine receptors, which are crucial in various neurological processes. Although specific binding studies on 1-(2,5-Dimethylphenyl)-3-(2-methylpropanoyl)piperidin-2-one were not found, the structural similarities with known piperidine derivatives suggest potential neuropharmacological applications .

The mechanisms through which piperidine derivatives exert their biological effects often involve modulation of neurotransmitter systems or direct antimicrobial action. For instance:

• Antimicrobial Mechanism : The cationic nature of these compounds may disrupt bacterial membranes or inhibit key metabolic pathways.
• Neuropharmacological Effects : Interaction with neurotransmitter receptors can lead to alterations in synaptic transmission and neuronal excitability.

Study 1: Antimicrobial Evaluation

A comparative study evaluated several piperidine derivatives for their antimicrobial efficacy. Among them, compounds with hydroxyl or halogen substituents exhibited enhanced activity against tested pathogens. The study highlighted that structural modifications could significantly impact biological outcomes .

Study 2: HIV Inhibition

In another research effort focused on HIV inhibitors, a series of structurally related compounds were synthesized and tested for their ability to prevent viral entry into host cells. Compounds with similar piperidine frameworks showed promising results, leading to further investigations into their mechanisms and potential clinical applications .